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Introduction
BRD4884 is a potent, brain-penetrant, and kinetically selective inhibitor of histone deacetylase

2 (HDAC2).[1][2] HDACs are crucial enzymes in the epigenetic regulation of gene expression,

and their dysregulation has been implicated in a variety of neurological and psychiatric

disorders associated with cognitive impairment.[1] Specifically, HDAC2 is recognized as a

negative regulator of learning and memory.[3][4] Inhibition of HDAC2 by BRD4884 leads to an

increase in histone acetylation, promoting a more open chromatin structure that facilitates the

transcription of genes involved in synaptic plasticity and memory formation.[3]

These application notes provide detailed protocols for utilizing BRD4884 in preclinical cognitive

testing, focusing on established behavioral assays in rodent models. The information herein is

intended to guide researchers in designing and executing robust experiments to evaluate the

cognitive-enhancing potential of BRD4884.

Mechanism of Action
BRD4884 functions by selectively inhibiting the catalytic activity of HDAC2. This inhibition leads

to the hyperacetylation of histone proteins, particularly H3K9 and H4K12, in neuronal cells.[1]

This epigenetic modification enhances the expression of genes crucial for synaptic plasticity,

such as those regulated by the CREB (cAMP response element-binding protein) pathway,

thereby improving learning and memory processes.[3][5]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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